Cas no 1225389-44-5 (tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate)

• Product Name: tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate
• CAS No: 1225389-44-5
• MF: C₁₁H₁₃BrINO₂
• MW: 398.034894704819
• CID: 1213977
• PubChem ID: 71304716
• Update Time: 2024-11-02

tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl (4-bromo-3-iodophenyl)carbamate
• AKOS027422967
• EN300-3630056
• CS-0372218
• tert-butyl 4-bromo-3-iodophenylcarbamate
• 1225389-44-5
• tert-butyl N-(4-bromo-3-iodophenyl)carbamate
• J-524688
• F83851
• tert-Butyl (4-bromo-3-iodophenyl)carbamate
• tert-Butyl(4-bromo-3-iodophenyl)carbamate
• DB-321640
• tert-Butyl N-(4-Bromo-3-iodophenyl)carbamate

• Inchi： 1S/C11H13BrINO2/c1-11(2,3)16-10(15)14-7-4-5-8(12)9(13)6-7/h4-6H,1-3H3,(H,14,15)
• InChI Key： QIQUEWWFXMMYSG-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 396.91744g/mol
• Monoisotopic Mass: 396.91744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų